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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B15616517

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jagged-1, a key ligand in the Notch signaling pathway, plays a critical role in regulating cell fate
decisions, including proliferation, differentiation, and apoptosis.[1][2] The peptide fragment
Jagged-1 (188-204), corresponding to the Delta/Serrate/Lag-2 (DSL) domain, has been
identified as a potent Notch agonist.[3][4][5] Functionalization of biomaterials with this peptide
offers a promising strategy to create bioactive scaffolds for tissue engineering and regenerative
medicine, capable of directing stem cell behavior and promoting tissue repair.[4][5][6] This
document provides detailed application notes and protocols for the functionalization of
biomaterials with Jagged-1 (188-204) and the subsequent evaluation of their biological activity.
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Property Value Reference

Cys-Asp-Asp-Tyr-Tyr-Tyr-Gly-
Sequence Phe-Gly-Cys-Asn-Lys-Phe- [718]
Cys-Arg-Pro-Arg

Short Sequence CDDYYYGFGCNKFCRPR [7109]
Molecular Formula C93H127N25026S3 [8][10]
Molecular Weight ~2107.4 g/mol [819]
Purity >95% [°]

N Soluble in water (up to 45
Solubility [710°]
mg/mL) and DMSO.[7][9]

Store lyophilized powder at

-20°C for up to 3 years. Store
Storage ) [7]

solutions at -80°C for up to 1

year.

Signaling Pathway and Experimental Workflow

The functionalization of biomaterials with Jagged-1 (188-204) aims to mimic the natural cell-to-
cell signaling process of the Notch pathway. When a cell expressing a Notch receptor comes
into contact with the immobilized Jagged-1 peptide, it triggers a cascade of proteolytic
cleavages, ultimately leading to the translocation of the Notch Intracellular Domain (NICD) to
the nucleus and the transcription of target genes.
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Caption: Jagged-1 (188-204) Notch Signaling Pathway.

A typical experimental workflow involves the immobilization of the Jagged-1 (188-204) peptide
onto a biomaterial, followed by cell seeding and analysis of Notch pathway activation and
subsequent cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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